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For researchers, scientists, and drug development professionals, ensuring the integrity of
experimental materials while maintaining a safe laboratory environment is paramount. While
Larifan, a formulation of double-stranded RNA (dsRNA), is not classified as a hazardous
substance and has a favorable safety profile for patient use, its handling in a laboratory setting
demands rigorous protocols to prevent contamination and degradation. This guide provides
essential, immediate safety and logistical information for the proper handling and disposal of
Larifan and other dsRNA reagents.

The primary challenge in working with dsRNA is its susceptibility to degradation by
ribonucleases (RNases), enzymes that are ubiquitous in the environment and on human skin.
[1][2][3][4] Therefore, the cornerstone of proper dsRNA handling is the maintenance of a strictly
RNase-free environment.

Personal Protective Equipment (PPE)

Standard laboratory PPE is essential to protect both the researcher and the dsRNA sample.
The following table summarizes the required and recommended PPE for handling Larifan in a
research setting.
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PPE Category Item Purpose

Protects personal clothing and

Body Protection Lab Coat skin from potential splashes.[5]

[6]7]

Prevents contamination of the

dsRNA sample with RNases
Hand Protection Disposable Nitrile Gloves from the skin.[1][2][3][4][5][8]

Gloves should be changed

frequently.[3]
) Shields eyes from potential
Eye Protection Safety Glasses or Goggles
splashes of reagents.[5][6][7]
Minimizes the risk of
Respiratory Protection Face Mask (Recommended) contaminating samples with

RNases from breath.[8]

Experimental Protocols: Handling and Disposal

Adherence to the following step-by-step procedures will ensure the safe and effective handling
of Larifan, preserving its integrity for experimental use and ensuring proper disposal.

Workspace and Equipment Preparation:

o Designate a Workspace: Whenever possible, designate a specific area of the laboratory for
RNA work only to prevent cross-contamination.[1][2]

o Decontaminate Surfaces: Thoroughly clean and decontaminate benchtops, pipettes, and any
other equipment with commercially available RNase-inactivating agents.[2][9]

o Use RNase-Free Consumables: Exclusively use sterile, disposable plasticware, including
pipette tips and microfuge tubes, that are certified RNase-free.[1][3]

Handling Lyophilized Larifan:

o Don Appropriate PPE: Before handling, put on a lab coat, nitrile gloves, and safety glasses.
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» Reconstitution: Reconstitute the lyophilized Larifan powder using only RNase-free solutions
and sterile, RNase-free pipette tips.

Handling Aqueous Larifan Solution:

e Maintain a Cold Chain: Keep aqueous solutions of Larifan on ice during use to minimize
degradation.[4][8]

» Aliquot for Use: To avoid repeated freeze-thaw cycles and potential contamination of the
entire stock, it is advisable to create smaller aliquots for daily or experimental use.

o Storage: For long-term storage, Larifan solutions should be kept at -70°C or colder.[4][9]
Disposal Plan:

All waste contaminated with Larifan (dSRNA) must be considered regulated medical waste and
decontaminated prior to disposal.[10]

o Solid Waste: All contaminated solid waste, such as pipette tips, microfuge tubes, and gloves,
should be collected in a designated biohazard waste container lined with a red bag.[10][11]

» Liquid Waste: Contaminated liquid waste should be decontaminated before disposal. This
can be achieved by:

o Autoclaving: Collect liquid waste in an autoclavable container and sterilize it using a
standard autoclave cycle.[12]

o Chemical Decontamination: Add bleach to the liquid waste to a final concentration of 10%
and allow it to sit for at least 30 minutes before disposing of it down the drain with copious
amounts of water, in accordance with institutional guidelines.[10]

» Final Disposal: Sealed biohazard bags containing solid waste should be autoclaved and then
disposed of according to your institution's regulated medical waste procedures.[12][13]

Workflow for Safe Handling of Larifan (dsRNA)

The following diagram illustrates the logical workflow for the safe handling of Larifan in a
laboratory setting, from preparation to disposal.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1178127/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-larifan-dsrna
https://www.benchchem.com/product/b1178127/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-larifan-dsrna
https://www.benchchem.com/product/b1178127/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-larifan-dsrna
https://blue-course.i3s.up.pt/wp-content/uploads/2022/07/General-precautions-when-handling-RNA.pdf
https://umc.edu/Research/Core-Facilities/Institutional%20Core%20Facilities/Molecular-and-Genomics-Core/Resources1/Tips-for-Working-with-RNA.html
https://www.benchchem.com/product/b1178127/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-larifan-dsrna
https://blue-course.i3s.up.pt/wp-content/uploads/2022/07/General-precautions-when-handling-RNA.pdf
https://biotium.com/tech-tips-protocols/tips-best-practices-for-working-with-rna/
https://www.benchchem.com/product/b1178127/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-larifan-dsrna
https://med.nyu.edu/research/office-science-research/sites/default/files/PDF/rdna-waste-policy.pdf
https://med.nyu.edu/research/office-science-research/sites/default/files/PDF/rdna-waste-policy.pdf
https://ibc.utah.edu/_resources/documents/fact-sheets-and-sops/management-of-biosafety-level-1_bsl1_recombinant-or-synthetic-nucleic-acid-waste_fact-sheet.pdf
https://www.qiagen.com/us/resources/faq/3470
https://med.nyu.edu/research/office-science-research/sites/default/files/PDF/rdna-waste-policy.pdf
https://www.qiagen.com/us/resources/faq/3470
https://www.hazardouswasteexperts.com/a-primer-on-laboratory-waste-disposal/
https://www.benchchem.com/product/b1178127/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-larifan-dsrna
https://www.benchchem.com/product/b1178127/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-larifan-dsrna
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Handling

eeeeeeeeeeeeeeeeeeeeeeeeeee
nnnnnnn

Disposal

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of Larifan (dsRNA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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